Cas no 1011-61-6 (1,5-Pentanediol,1-phenyl-)

1,5-Pentanediol,1-phenyl- structure
1,5-Pentanediol,1-phenyl- structure
Product Name:1,5-Pentanediol,1-phenyl-
CAS No:1011-61-6
MF:C11H16O2
MW:180.243543624878
CID:210852
PubChem ID:263850
Update Time:2025-04-19

1,5-Pentanediol,1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Pentanediol,1-phenyl-
    • 1-phenylpentane-1,5-diol
    • 1-phen
    • 1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidine-4-thione
    • 1-Phenyl-5H-pyrazolo< 3,4-d> pyrimidinthion-(4)
    • 1-Phenyl-5H-pyrazolo< 3,4-d> pyrymidin-4-thion
    • 1-Phenyl-pentan-1,5-diol
    • 1-phenyl-pentane-1,5-diol
    • 1-phenylpyrazolo[5,4-d]pyrimidine-4-thiol
    • 4-mercapto-1-phenyl-1,5-dihydro-1H-pyrazolo[3,4-d]pyrimidine
    • 5-phenyl-1,5-pentanediol
    • AC1Q7GBP
    • NSC3961
    • SBB040437
    • 1011-61-6
    • AKOS017517977
    • NCIOpen2_001850
    • NSC98556
    • SCHEMBL1308572
    • LURHGCQQNUAFLT-UHFFFAOYSA-N
    • NSC-98556
    • Inchi: 1S/C11H16O2/c12-9-5-4-8-11(13)10-6-2-1-3-7-10/h1-3,6-7,11-13H,4-5,8-9H2
    • InChI Key: LURHGCQQNUAFLT-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)CCCCO

Computed Properties

  • Exact Mass: 180.11508
  • Monoisotopic Mass: 180.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.075
  • Boiling Point: 339.9°Cat760mmHg
  • Flash Point: 164.8°C
  • Refractive Index: 1.542
  • PSA: 40.46
  • LogP: 1.88260
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